5-Bromomethyl-7-nitro-2,3-dimethoxyquinoxaline

• CAS No.: 188699-17-4
• Molecular Formula: C11H10BrN3O4
• Molecular Weight: 328.12 g/mol
• IUPAC Name: 5-(bromomethyl)-2,3-dimethoxy-7-nitroquinoxaline
• InChI: InChI=1S/C11H10BrN3O4/c1-18-10-11(19-2)14-9-6(5-12)3-7(15(16)17)4-8(9)13-10/h3-4H,5H2,1-2H3
• InChI Key: WIQNHLFZBWOETQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=CC(=CC(=C2N=C1OC)CBr)[N+](=O)[O-]

Description

5-Bromomethyl-7-nitro-2,3-dimethoxyquinoxaline is a useful research compound. Its molecular formula is C11H10BrN3O4 and its molecular weight is 328.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

25 ml of sulfuric acid are cooled to 0° C. and then 9.5 g (33.55 mmol) of 5-bromomethyl-2,3-dimethoxy-quinoxaline are added. After a further 10 minutes, 3.39 ml (1 equiv.) of isopropyl nitrate are added and the mixture is stirred at 0° C. for 1 hour. The mixture is poured onto ice, and the solid is filtered off and washed with water. The title compound is obtained in the form of a beige solid.

Synthesis routes and methods II

Procedure details

A suspension of 0.249 g (1.0 mmol) of 2,3-dimethoxy-5-methyl-7-nitro-quinoxaline, 0.178 g (1 mmol) of N-bromosuccinimide and 0.016 g (0.1 mmol) of azo-isobutyronitrile in 3 ml of CCl4 is heated at reflux for 20 hours. The reaction mixture is washed with water and brine and concentrated using a rotary evaporator. Crystallization from ethyl acetate yields the title compound. TLC: hexane/ethyl acetate 6/1: Rf=0.63, 1H-NMR (CDCl3): δ 8.64 (d, J=3, 1H), 8.41 (d, J=3, 1H), 5.02(s, 2H), 4.27(s, 3H), 4.20 (s, 3H).